Cas no 2034424-49-0 (N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide)

• Product Name: N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide
• CAS No: 2034424-49-0
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 5376820
• Update Time: 2025-07-17

N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide

• Inchi： 1S/C16H19N5O2/c1-12(22)17-9-16(23)20-8-7-14(10-20)21-11-15(18-19-21)13-5-3-2-4-6-13/h2-6,11,14H,7-10H2,1H3,(H,17,22)
• InChI Key： DIKVVFFBGOSMRA-UHFFFAOYSA-N
• SMILES： C(NCC(=O)N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.12±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide

Comprehensive Overview of N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide (CAS No. 2034424-49-0)

The compound N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide (CAS No. 2034424-49-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,3-triazole ring and a pyrrolidine moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazole-containing compounds has surged due to their versatility in pharmaceutical applications. The 4-phenyl-1H-1,2,3-triazol-1-yl group in this compound is a key functional group that enhances its binding affinity to enzymes and receptors. This feature aligns with current trends in drug development, where researchers are focusing on targeted therapies and precision medicine. The compound's acetamide moiety further contributes to its stability and bioavailability, making it a valuable subject for pharmacokinetic studies.

One of the most frequently searched questions in the context of N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide revolves around its synthetic pathways. The compound can be synthesized via click chemistry, a popular method for constructing 1,2,3-triazole derivatives. This approach is highly efficient and aligns with the growing emphasis on green chemistry and sustainable synthesis. Additionally, the compound's pyrrolidine ring offers opportunities for structural modifications, enabling the development of analogs with improved efficacy and reduced side effects.

The biomedical potential of CAS No. 2034424-49-0 extends to its possible applications in neurodegenerative diseases and cancer research. Recent studies have highlighted the role of triazole-based compounds in modulating protein-protein interactions, which are critical in disease progression. For instance, the compound's ability to inhibit specific enzymes involved in cell signaling pathways could pave the way for innovative treatments. This aligns with the broader scientific community's focus on personalized medicine and biomarker discovery.

From a commercial perspective, N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide is of interest to pharmaceutical companies and research institutions. Its CAS registry number (2034424-49-0) ensures precise identification in chemical databases, facilitating collaboration and knowledge sharing. The compound's molecular weight and solubility properties are also critical factors in formulation development, addressing common challenges in drug delivery systems.

In conclusion, N-[2-Oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]acetamide represents a compelling area of research with multifaceted applications. Its structural complexity and functional diversity make it a standout candidate for future drug development efforts. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and biomedical breakthroughs.